Cas no 15205-62-6 (Phosphorous acid,tris(1,1-dimethylethyl) ester)

• Product Name: Phosphorous acid,tris(1,1-dimethylethyl) ester
• CAS No: 15205-62-6
• MF: C₁₂H₂₇O₃P
• MW: 250.314745187759
• MDL: MFCD02177581
• CID: 222246
• PubChem ID: 316407
• Update Time: 2025-05-26

Phosphorous acid,tris(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,tris(1,1-dimethylethyl) ester
• AC1L7TSE
• NSC244351
• tri(tert-butyl)phosphite
• tri-n-butyl phosphite
• tris(tert-butyl)phosphite
• tri-tert-butyl phosphite
• P(OtBu)3
• NSC-244351
• 15205-62-6
• Phosphorous acid, tris(1,1-dimethylethyl) ester
• tri-t-butyl phosphite
• SCHEMBL301586
• DTXSID10311619
• tritert-butyl phosphite
• Tri(tert-butyl) phosphite #

• MDL： MFCD02177581
• Inchi： 1S/C12H27O3P/c1-10(2,3)13-16(14-11(4,5)6)15-12(7,8)9/h1-9H3
• InChI Key： NZIQBDROTUFRHZ-UHFFFAOYSA-N
• SMILES： P(OC(C)(C)C)(OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 250.16991
• Monoisotopic Mass: 250.16978172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites

Additional information on Phosphorous acid,tris(1,1-dimethylethyl) ester

Phosphorous Acid, Tris(1,1-Dimethylethyl) Ester (CAS No. 15205-62-6): A Comprehensive Overview

Phosphorous acid, tris(1,1-dimethylethyl) ester (CAS No. 15205-62-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as tris(tert-butyl) phosphite, is characterized by its unique chemical structure and properties that make it an essential reagent in numerous synthetic processes.

The molecular formula of tris(tert-butyl) phosphite is C₉H₂₁O₃P, and its molecular weight is approximately 204.24 g/mol. The compound is a colorless liquid with a low vapor pressure and a boiling point of around 180°C at 0.05 mmHg. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and toluene.

Tris(tert-butyl) phosphite is widely used as a ligand in transition metal catalysis, particularly in palladium-catalyzed reactions. Its ability to form stable complexes with metal ions makes it an excellent choice for improving the efficiency and selectivity of various catalytic processes. Recent studies have shown that this compound can significantly enhance the yield and purity of products in cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Heck reaction.

In the pharmaceutical industry, tris(tert-butyl) phosphite plays a crucial role in the synthesis of active pharmaceutical ingredients (APIs). It serves as a protecting group for phosphorus-containing compounds and can be easily removed under mild conditions. This property makes it particularly useful in the development of prodrugs and other complex molecules that require precise control over functional groups.

The stability and reactivity of tris(tert-butyl) phosphite have also been explored in the context of materials science. Researchers have utilized this compound to synthesize novel polymers and functional materials with unique properties. For example, it has been used to create phosphorus-containing polymers with enhanced thermal stability and flame retardancy. These materials have potential applications in electronics, coatings, and composite materials.

In addition to its synthetic applications, tris(tert-butyl) phosphite has been studied for its potential biological activities. Some preliminary research suggests that certain derivatives of this compound may exhibit antioxidant properties, which could be beneficial in the development of new therapeutic agents for oxidative stress-related diseases. However, further studies are needed to fully understand the biological mechanisms and potential therapeutic applications of these derivatives.

The environmental impact of tris(tert-butyl) phosphite has also been a subject of interest. While it is generally considered to have low toxicity and environmental impact when used properly, proper handling and disposal practices are essential to minimize any potential risks. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing and using this compound, which aligns with the growing emphasis on environmental responsibility in the chemical industry.

In conclusion, phosphorous acid, tris(1,1-dimethylethyl) ester (CAS No. 15205-62-6) is a multifaceted compound with a wide range of applications in various scientific and industrial fields. Its unique chemical properties make it an invaluable reagent in synthetic chemistry, pharmaceutical development, materials science, and beyond. As research continues to uncover new possibilities for its use, this compound is likely to remain a key player in advancing scientific knowledge and technological innovation.